Cas no 73466-15-6 (D-Valine,3-(nitrosothio)-)

• Product Name: D-Valine,3-(nitrosothio)-
• CAS No: 73466-15-6
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• CID: 565785
• PubChem ID: 126366
• Update Time: 2025-04-19

D-Valine,3-(nitrosothio)- Chemical and Physical Properties

Names and Identifiers

• D-Valine,3-(nitrosothio)-
• S-nitrosopenicillamine
• D-Valine, 3-(nitrosothio)-
• 73466-15-6
• S-Nitroso-3-mercaptovaline
• DTXSID60994214
• SCHEMBL3690950
• 3-(Nitrososulfanyl)valine

• Inchi： 1S/C5H10N2O3S/c1-5(2,11-7-10)3(6)4(8)9/h3H,6H2,1-2H3,(H,8,9)/t3-/m0/s1
• InChI Key： QLPXHECKUSZTMH-VKHMYHEASA-N
• SMILES： S(C(C)(C)[C@H](C(=O)O)N)N=O

Computed Properties

• Exact Mass: 178.041
• Monoisotopic Mass: 178.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.43
• Melting Point: 130 DEG C
• Boiling Point: 304.2°C at 760 mmHg
• Flash Point: 137.8°C
• Refractive Index: 1.574